Cas no 7497-91-8 ( )
structure
Product Name:
CAS No:7497-91-8
MF:C11H14O3
MW:194.227063655853
CID:980788
PubChem ID:347931
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(2-methylphenoxy)propanoate
- 3-o-tolyloxy-propionic acid methyl ester
- 3-o-Tolyloxy-propionsaeure-methylester
- AC1L88FH
- AG-G-98547
- CTK2H8267
- KB-255962
- NSC406856
- NSC-406856
- DTXSID40324499
- SCHEMBL11585022
- 7497-91-8
- AKOS008906728
-
-
- Inchi： 1S/C11H14O3/c1-9-5-3-4-6-10(9)14-8-7-11(12)13-2/h3-6H,7-8H2,1-2H3
- InChI Key： IRDVJAVEKBTHFL-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C)CCC(=O)OC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
5. Diterpenoids
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